Cas no 646-58-2 (trifluoromethanesulphonic acid, compound with triethylamine (1:1))

• Product Name: trifluoromethanesulphonic acid, compound with triethylamine (1:1)
• CAS No: 646-58-2
• MF: C₇H₁₆F₃NO₃S
• MW: 251.267051696777
• CID: 1682522
• PubChem ID: 71565
• Update Time: 2025-04-21

trifluoromethanesulphonic acid, compound with triethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• trifluoromethanesulphonic acid, compound with triethylamine (1:1)
• Methanesulfonic acid, 1,1,1-trifluoro-, ompd. with N,N-diethylethanamine (1:1)
• Triethylamine salt of trifluoromethanesulfonic acid
• Methanesulfonic acid, trifluoro-, compd. with N,N-diethylethanamine (1:1)
• trifluoromethanesulfonic acid - N,N-diethylethanamine (1:1)
• acid trifluoro-Methanesulfonic.N,N-diethylethanamine
• DTXSID70883524
• 646-58-2
• EINECS 211-475-0

• Inchi： 1S/C6H15N.CHF3O3S/c1-4-7(5-2)6-3;2-1(3,4)8(5,6)7/h4-6H2,1-3H3;(H,5,6,7)
• InChI Key： TVBIVRGNYNBFCD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 251.08038
• Monoisotopic Mass: 251.080299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66

Experimental Properties

• Boiling Point: 162°C at 760 mmHg
• Flash Point: 109.5°C
• PSA: 57.61